Cas no 1227402-37-0 (5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile)

• Product Name: 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile
• CAS No: 1227402-37-0
• MF: C₁₃H₇F₃N₂O
• MW: 264.202693223953
• CID: 4987019
• Update Time: 2025-08-05

5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile

• Inchi： 1S/C13H7F3N2O/c14-13(15,16)19-12-3-1-2-10(5-12)11-4-9(6-17)7-18-8-11/h1-5,7-8H
• InChI Key： YNNRUPNXHFXAST-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC=C(C#N)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile

Introduction to 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile (CAS No: 1227402-37-0)

5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile, identified by its CAS number 1227402-37-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an aromatic ring system. The structural motif of this molecule incorporates a trifluoromethoxy substituent, which introduces unique electronic and steric properties, making it a valuable scaffold for developing novel chemical entities.

The< strong>trifluoromethoxy group is a well-known pharmacophore that enhances the lipophilicity and metabolic stability of molecules, thereby improving their bioavailability and pharmacokinetic profiles. This feature has been extensively exploited in the design of active pharmaceutical ingredients (APIs) and agrochemicals. In the context of medicinal chemistry, the incorporation of such groups often leads to compounds with improved binding affinity and selectivity towards biological targets. The< strong>nicotinonitrile moiety, derived from nicotinic acid, further contributes to the compound's potential biological activity by providing a hydrogen bond acceptor site and a hydrophobic surface.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile and biological targets. Studies have demonstrated that the< strong>trifluoromethoxy-substituted aromatic ring can engage in π-stacking interactions with aromatic residues in proteins, while the cyano group can form hydrogen bonds with polar backbone or side-chain atoms. These interactions are critical for achieving high binding affinity and specificity, which are essential for therapeutic efficacy.

The synthesis of 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile involves multi-step organic transformations, including nucleophilic aromatic substitution, cyanation reactions, and functional group modifications. The presence of the< strong>trifluoromethoxy group necessitates careful control of reaction conditions to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques not only streamline the synthetic process but also enhance scalability for industrial applications.

In terms of biological activity, preliminary studies on 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile have revealed promising results in several therapeutic areas. The compound exhibits inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating inflammatory diseases, neurological disorders, and cancer. For instance, its ability to modulate the activity of enzymes involved in signal transduction pathways has been highlighted in preclinical research. Additionally, the< strong>trifluoromethoxy-group's influence on electron density distribution has been shown to enhance binding interactions with target proteins.

The pharmacokinetic properties of 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile have also been thoroughly investigated. In vitro studies indicate that the compound exhibits favorable solubility characteristics due to the polar cyano group and lipophilic aromatic ring system. This balance between hydrophilicity and lipophilicity is crucial for achieving optimal absorption, distribution, metabolism, and excretion (ADME) profiles. Furthermore, animal models have demonstrated that the compound maintains stable plasma levels over prolonged periods, suggesting potential for once-daily dosing regimens.

The development of novel drug candidates often relies on high-throughput screening (HTS) techniques to identify bioactive molecules rapidly. 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile, with its unique structural features, has been screened against diverse libraries of biological targets using automated HTS platforms. The results have highlighted its potential as a lead compound for further optimization. Medicinal chemists are now focusing on modifying various substituents within its structure to enhance potency, selectivity, and pharmacokinetic properties.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict binding modes and affinities between 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile and target proteins. These simulations provide valuable insights into molecular interactions at an atomic level, guiding rational design strategies for next-generation analogs. Additionally, quantum mechanical calculations have been used to elucidate electronic structures and energetic landscapes, further refining our understanding of how this compound interacts with biological systems.

The environmental impact of pharmaceutical development is another critical consideration in modern drug discovery. Efforts are being made to design synthetic routes for 5-(3-(Trifluoromethoxy)phenyl)nicotinonitrile that minimize waste generation and hazardous byproducts. Green chemistry principles are being integrated into synthetic methodologies to promote sustainability without compromising efficiency or yield. Such initiatives align with global efforts to reduce the ecological footprint of pharmaceutical manufacturing processes.

In conclusion,< strong >5-(3-(Trifluoromethoxy)phenyl)< strong >nicotinonitrile (CAS No: 1227402-37-0) strong > represents a promising chemical entity with significant potential in medicinal chemistry research. Its unique structural features offer advantages in terms of biological activity modulation,< strong > trifluoromethoxy strong >group-mediated lipophilicity enhancement,< strong > nicotinonitrile strong >moiety contributions,< strong > nicotinonitrile strong >and favorable pharmacokinetic profiles make it an attractive candidate for further development into therapeutic agents.